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Compound of Interest

Compound Name: Vestipitant

Cat. No.: B1683824

For Immediate Implementation: This document outlines crucial safety protocols and logistical
plans for the handling and disposal of Vestipitant, a selective NK1 receptor antagonist
currently in development.[1][2] All personnel, including researchers, scientists, and drug
development professionals, must adhere to these guidelines to ensure a safe laboratory
environment.

Vestipitant is an investigational drug developed by GlaxoSmithKline and is intended for
research use only, not for human or veterinary applications.[1] While it is shipped as a non-
hazardous chemical, proper handling and disposal are paramount to mitigate any potential
risks.[1]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted by the institution's Environmental Health and
Safety (EHS) department to determine the specific PPE requirements for handling Vestipitant.
[3] The following table summarizes the recommended PPE based on general best practices for
handling research compounds.
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PPE Category

Minimum
Recommendation

Recommended for
Procedures with Risk of
Aerosolization or
Splashing

Hand Protection

Powder-free nitrile or neoprene

gloves.

Two pairs of chemotherapy-
grade gloves (ASTM D6978).

Body Protection

A clean lab coat or a

disposable gown.

A disposable gown made of
polyethylene-coated
polypropylene or other

resistant laminate material.

Eye and Face Protection

Safety glasses with side

shields.

Chemical splash goggles and

a face shield.

Respiratory Protection

Not generally required for
handling small quantities in a

well-ventilated area.

An N95 respirator or higher,
particularly when handling
powders outside of a certified

chemical fume hood.

Head and Shoe Covers

Not generally required.

Disposable head, hair, and
shoe covers as determined by

risk assessment.

Operational and Disposal Plan

This step-by-step guidance ensures the safe handling of Vestipitant from receipt to disposal.

1. Receiving and Storage:

Vestipitant is a solid powder.

Store in a dry, dark environment.

For long-term storage (months to years), store at -20°C.

Upon receipt, inspect the packaging for any signs of damage.

For short-term storage (days to weeks), maintain a temperature of 0 - 4°C.
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Stock solutions, typically prepared in DMSO, should be stored at O - 4°C for short-term use
or -20°C for long-term storage.

. Handling and Preparation:

All handling of Vestipitant powder should be conducted in a certified chemical fume hood to
minimize inhalation exposure.

Wear the appropriate PPE as outlined in the table above.

When preparing solutions, be mindful that Vestipitant is soluble in DMSO but not in water.

Avoid generating dust or aerosols.

. Spill Management:

In the event of a spill, immediately alert others in the area.

Evacuate the immediate area if the spill is large or if there is a risk of significant
aerosolization.

Wearing appropriate PPE, cover the spill with an absorbent material.

Clean the area with a suitable decontaminating agent, as determined by your institution's
EHS guidelines.

Collect all contaminated materials in a sealed, labeled container for proper disposal.

. Disposal:

All waste materials, including empty containers, contaminated PPE, and unused Vestipitant,
must be disposed of in accordance with institutional and local regulations.

Contact your institution's EHS department to determine if Vestipitant is classified as
hazardous waste.

For Non-Hazardous Waste: If deemed non-hazardous, it may be permissible to dispose of it
in red biohazard-chemotoxic containers for incineration.
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» For Hazardous Waste: If classified as hazardous, it must be disposed of through an

approved hazardous waste vendor.

» Do not dispose of Vestipitant down the drain or in the regular trash unless explicitly
approved by EHS. The FDA provides a "flush list" for certain medications, but it is crucial to
first consult with EHS for investigational compounds.

Experimental Workflow

The following diagram illustrates the standard workflow for handling Vestipitant in a research

setting.
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Vestipitant Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Vestipitant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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